N-[(2-propan-2-yloxypyridin-3-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(2-propan-2-yloxypyridin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C12H16N2O2/c1-4-11(15)14-8-10-6-5-7-13-12(10)16-9(2)3/h4-7,9H,1,8H2,2-3H3,(H,14,15)
• InChI Key: DLEBOHINSAHOFT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=N1)CNC(=O)C=C
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-[(2-propan-2-yloxypyridin-3-yl)methyl]prop-2-enamide, also known as IPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IPP is a pyridine-based compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Scientific Research Applications

Synthesis and Biological Activity

Enaminones as Precursors for Heterocyclic Compounds : Enaminones, such as "N-[(2-propan-2-yloxypyridin-3-yl)methyl]prop-2-enamide," serve as key intermediates in the synthesis of various heterocyclic compounds. For example, novel N-arylpyrazole-containing enaminones have been synthesized and used to create substituted pyridine derivatives with significant antitumor and antimicrobial activities (Riyadh, 2011). This highlights the potential of "N-[(2-propan-2-yloxypyridin-3-yl)methyl]prop-2-enamide" in the development of new therapeutic agents.

Material Science and Polymer Chemistry

RAFT Polymerization : The controlled, room-temperature RAFT (Reversible Addition-Fragmentation chain Transfer) polymerization of N-isopropylacrylamide demonstrates the utility of similar compounds in the field of polymer chemistry. Such processes are crucial for developing thermoresponsive polymers with applications in drug delivery systems (Convertine et al., 2004). This suggests potential applications of "N-[(2-propan-2-yloxypyridin-3-yl)methyl]prop-2-enamide" in creating novel polymeric materials.

Organic Synthesis and Medicinal Chemistry

Copper-mediated Aryloxylation : Copper-mediated selective aryloxylation of benzamides, assisted by an N,O-bidentate directing group, showcases the synthetic versatility of pyridine-containing compounds in organic synthesis. This method offers a straightforward approach for synthesizing mono- and diaryloxylated benzoic acids, which are valuable intermediates in medicinal chemistry (Hao et al., 2014). "N-[(2-propan-2-yloxypyridin-3-yl)methyl]prop-2-enamide" could similarly serve as a precursor or intermediate in complex organic syntheses targeting bioactive molecules.